Cas no 202343-57-5 (Dasycarpol)

• Product Name: Dasycarpol
• CAS No: 202343-57-5
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 1080762
• PubChem ID: 478833
• Update Time: 2025-04-20

Dasycarpol Chemical and Physical Properties

Names and Identifiers

• Dasycarpol
• 9β-Hydroxyfraxinellone
• HY-N3687
• MEGxp0_000826
• CHEMBL257169
• 9beta-hydroxyfraxinellone
• 202343-57-5
• CS-0024063
• AKOS032962702
• 6?-Hydroxyfraxinellone
• (3R,3aR,6S)-3-(furan-3-yl)-6-hydroxy-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzofuran-1-one
• (-)-9beta-Hydroxyfraxinellone
• DA-62675

• Inchi： 1S/C14H16O4/c1-8-10(15)3-5-14(2)11(8)13(16)18-12(14)9-4-6-17-7-9/h4,6-7,10,12,15H,3,5H2,1-2H3/t10-,12-,14+/m0/s1
• InChI Key： ZCEUBPHEBYXFLM-VHRBIJSZSA-N
• SMILES： O1C(C2=C(C)[C@H](CC[C@@]2(C)[C@@H]1C1=COC=C1)O)=O

Computed Properties

• Exact Mass: 248.10500
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.596
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 430.8±45.0 °C at 760 mmHg
• Flash Point: 214.3±28.7 °C
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 59.67000
• LogP: 2.35500
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Dasycarpol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans